2-phenyl-5-[(1-propyl-1H-pyrazol-5-yl)sulfonyl]-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 2-phenyl-5-(2-propylpyrazol-3-yl)sulfonyl-3,4,6,7-tetrahydroimidazo[4,5-c]pyridine
• InChI: InChI=1S/C18H21N5O2S/c1-2-11-23-17(8-10-19-23)26(24,25)22-12-9-15-16(13-22)21-18(20-15)14-6-4-3-5-7-14/h3-8,10H,2,9,11-13H2,1H3,(H,20,21)
• InChI Key: BZAJTWCQXVUMQX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)S(=O)(=O)N2CCC3=C(C2)NC(=N3)C4=CC=CC=C4
• Molecular Formula: C18H21N5O2S
• Molecular Weight: 371.5 g/mol

Description

2-phenyl-5-[(1-propyl-1H-pyrazol-5-yl)sulfonyl]-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C18H21N5O2S and its molecular weight is 371.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.14159610 g/mol and the complexity rating of the compound is 575. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of imidazole and pyrazole derivatives can vary widely depending on the specific compound and its biological targets. For example, some imidazole derivatives have been found to have antimicrobial, anti-inflammatory, and antitumor activities.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For general imidazole and pyrazole compounds, appropriate safety measures should be taken when handling them due to their potential biological activities.

Future Directions

The future directions in the research of imidazole and pyrazole derivatives are likely to focus on the development of new drugs with improved efficacy and safety profiles. The broad range of biological activities exhibited by these compounds makes them promising candidates for drug development.